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Compound of Interest

Compound Name: Allyl(chloromethyl)dimethylsilane

Cat. No.: B1268312

A Technical Guide to the Physical Properties of Allyl(chloromethyl)dimethylsilane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Allyl(chloromethyl)dimethylsilane. The information is compiled from various chemical data
sources and is intended to serve as a valuable resource for professionals in research and
development.

Physical and Chemical Properties

Allyl(chloromethyl)dimethylsilane is a versatile organosilane compound used as a chemical
intermediate in various synthetic processes. An understanding of its physical properties is
essential for its safe handling, application in experimental procedures, and for the prediction of
its behavior in chemical reactions.

Data Summary

The quantitative physical properties of Allyl(chloromethyl)dimethylsilane are summarized in
the table below. It is important to note that this compound is referenced by two CAS numbers,
75422-66-1 and 33558-75-7, both of which refer to the same molecule.[1][2]
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Property Value Source(s)

Molecular Formula C6H13CISi [2][3]

Molecular Weight 148.71 g/mol [3114]

Boiling Point 163 - 166 °C/325.4-330.8°F [5]

63-66 °C @ 50 mm Hg [6]

140 °C [3]

Density 0.907 g/mL at 25 °C [7]

Refractive Index n20/D 1.449 [71[6]

n20/D 1.45 [8]

Flash Point 28 °C [3]

82 °F

Melting Point <0°C [3]

Appearance C.:ok')rless to light yellow, clear 51(6]
liquid

Solubility Insoluble in water.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of

Allyl(chloromethyl)dimethylsilane are not readily available in the public domain. The data

presented in this guide are compiled from chemical suppliers and databases. However, the

following are general, standard methodologies employed for the determination of these key

physical properties for liquid chemical compounds.

» Boiling Point: The boiling point is typically determined by distillation. The substance is

heated, and the temperature at which the liquid boils and its vapor pressure equals the

external pressure is recorded. For substances sensitive to decomposition at atmospheric

pressure, vacuum distillation is employed, and the boiling point is reported at a specific

reduced pressure (e.g., mm Hg).
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o Density: The density of a liquid is commonly measured using a pycnometer or a digital
density meter. These instruments allow for the precise determination of the mass of a known
volume of the substance at a specified temperature.

o Refractive Index: A refractometer is used to measure the refractive index of a liquid. This
value is a dimensionless number that describes how fast light travels through the material. It
is a characteristic property of a substance and is dependent on temperature and the
wavelength of light used.

o Flash Point: The flash point is determined using either an open-cup or a closed-cup
apparatus. The liquid is heated, and a flame is periodically passed over the surface. The
flash point is the lowest temperature at which the vapors of the material will ignite.

e Melting Point: For substances that are solid at room temperature, the melting point is
determined by heating a small sample and observing the temperature range over which it
transitions from a solid to a liquid. For substances like Allyl(chloromethyl)dimethylsilane,
which have a melting point below 0 °C, a cryostat or a similar low-temperature apparatus
would be required.

Chemical Reactivity: Chloroamination Reaction

Allyl(chloromethyl)dimethylsilane undergoes various chemical transformations characteristic
of allylsilanes. One notable reaction is its chloroamination with N,N-dichloroarenesulfonamides.
In this reaction, the electrophilic chlorine and the sulfonamide group add across the allyl double
bond.[9][10]

The diagram below illustrates the general workflow for the chloroamination of
Allyl(chloromethyl)dimethylsilane.

Allyl(chloromethyl)dimethylsilane N-Chloro Chloroamination Product

Carbon Tetrachloride (CCl4)
-10°C,3h
N,N-Dichloroarenesulfonamide

(ArSO2NCI2)

N-Unsubstituted Chloroamination Product
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Caption: Chloroamination of Allyl(chloromethyl)dimethylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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